![molecular formula C16H19N3O3S B4540439 4-[ethyl(methylsulfonyl)amino]-N-(4-pyridinylmethyl)benzamide](/img/structure/B4540439.png)
4-[ethyl(methylsulfonyl)amino]-N-(4-pyridinylmethyl)benzamide
Description
The synthesis, analysis, and characterization of chemical compounds like "4-[ethyl(methylsulfonyl)amino]-N-(4-pyridinylmethyl)benzamide" involve understanding their molecular structure, chemical reactions, and both physical and chemical properties. This knowledge is crucial for their potential application in various fields, excluding drug use and dosage considerations.
Synthesis Analysis
The synthesis of complex benzamides and related compounds often involves multi-step chemical reactions, including solid-phase synthesis techniques for efficiency and specificity (Luo & Huang, 2004). For instance, compounds with similar functional groups have been synthesized through methods that involve the activation of aromatic dichloro compounds and subsequent nucleophilic displacement or condensation reactions (Saxena, Rao, Prabhakaran, & Ninan, 2003).
Molecular Structure Analysis
The molecular structure of benzamides and similar compounds is often elucidated using X-ray crystallography, providing insight into their crystalline forms and intermolecular interactions. These structures can exhibit different polymorphs with varying thermal and physical properties, as demonstrated by Yanagi et al. (2000) for a related compound (Yanagi et al., 2000).
Chemical Reactions and Properties
Chemical reactions involving benzamides and sulfonamide derivatives are influenced by their functional groups, leading to diverse chemical behavior. For example, the sulfonamide group can participate in nucleophilic substitution reactions or act as a ligand in metal complexes, affecting the compound's fluorescence properties and potential anticancer activity (Vellaiswamy & Ramaswamy, 2017).
Physical Properties Analysis
The physical properties of such compounds, including their melting points, solubility, and crystal structure, are crucial for understanding their stability and reactivity. The polymorphic forms of these compounds can exhibit different melting points and thermal behaviors, as detailed in studies by Yanagi et al. (Yanagi et al., 2000).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds, potential for forming complexes with metals, and behavior under various conditions, are essential for predicting the compound's interactions and stability. Studies on similar compounds have explored these properties, indicating a wide range of chemical behaviors and potential applications (Orie, Ike, & Nzeneri, 2021).
properties
IUPAC Name |
4-[ethyl(methylsulfonyl)amino]-N-(pyridin-4-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-3-19(23(2,21)22)15-6-4-14(5-7-15)16(20)18-12-13-8-10-17-11-9-13/h4-11H,3,12H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNRFHSYXCGBNPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)C(=O)NCC2=CC=NC=C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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